1-(3-((4-Chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone

• IUPAC Name: 1-[3-[(4-chloro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-2-(2-methoxyphenoxy)ethanone
• InChI: InChI=1S/C19H17ClN2O4S/c1-24-14-6-2-3-7-15(14)25-11-17(23)22-9-12(10-22)26-19-21-18-13(20)5-4-8-16(18)27-19/h2-8,12H,9-11H2,1H3
• InChI Key: GBTKIWFVJWXULX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CC(C2)OC3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C19H17ClN2O4S
• Molecular Weight: 404.9 g/mol
• CAS No.: 1396584-14-7

Description

1-(3-((4-Chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone is a useful research compound. Its molecular formula is C19H17ClN2O4S and its molecular weight is 404.87. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Applications

• The synthesis of azetidinones and their derivatives has been extensively studied for their antimicrobial and antibacterial properties. Notably, compounds with chloro and methoxy groups, akin to the structure of the mentioned compound, have exhibited significant antimicrobial activity. This suggests potential applications in developing new antibacterial agents (N. Patel & J. Patel, 2011).

Antifungal Applications

• The compound's relevance extends to antifungal applications, where its derivatives have been synthesized and evaluated for efficacy against various fungal strains. This opens avenues for the compound's use in the synthesis of antifungal agents, contributing to the broader spectrum of antimicrobial research (E. Hussein et al., 2020).

Anticancer Applications

• Research into the synthesis of azetidinones and thiazolidinones bearing the benzo[b]thiophene nucleus has shown potential antitubercular and antimicrobial properties, which indirectly indicates a broader applicability in designing compounds with anticancer activities. The structural features of these compounds, such as the presence of chloro and methoxy groups, are significant for their bioactivity, suggesting that derivatives of the mentioned compound could be explored for anticancer applications (K. Thaker, V. Kachhadia, & H. Joshi, 2003).

Antitubercular Applications

• The azetidinone nucleus, part of the compound's structure, has been identified as a core structure in synthesizing new antitubercular agents. This suggests the compound's derivatives could serve as a basis for developing novel treatments for tuberculosis, highlighting the importance of its structural motif in medicinal chemistry (K. Parikh et al., 2000).